2-(2-(Bromomethyl)phenyl)pyridine

• Molecular Formula: C12H10BrN
• Molecular Weight: 248.12 g/mol
• SMILES: C1=CC=C(C(=C1)CBr)C2=CC=CC=N2
• InChI: InChI=1S/C12H10BrN/c13-9-10-5-1-2-6-11(10)12-7-3-4-8-14-12/h1-8H,9H2
• InChIKey: XBJNTERMZUEBOT-UHFFFAOYSA-N

Researchers synthesizing cyclometalated complexes often face poor regioselectivity with para-substituted analogs. 2-(2-(Bromomethyl)phenyl)pyridine solves this: • Ortho-bromomethyl enforces restricted rotation for atropisomeric architectures & chiral catalysts • Higher thermal stability (bp 357.1°C) enables robust scale-up • Versatile benzylic electrophile for amines, azides, thiols. Procure with confidence-95% purity, batch-specific QC, global logistics support.

2-(2-(Bromomethyl)phenyl)pyridine: Baseline & Procurement

2-(2-(Bromomethyl)phenyl)pyridine is a biaryl building block composed of a pyridine ring linked at the 2-position to a phenyl group bearing an ortho-bromomethyl substituent [1]. It has the molecular formula C₁₂H₁₀BrN, a molecular weight of 248.12 g/mol, and is assigned CAS number 184889-81-4 . The compound is a solid with predicted physicochemical properties including a boiling point of 357.1±30.0 °C, a density of 1.398±0.06 g/cm³, and a predicted pKa of 4.21±0.12 . The ortho-substitution pattern creates a sterically constrained environment that influences both its reactivity and the conformational behavior of its downstream products .

Sterically demanding cyclometalation and atropisomeric ligand synthesis

Benzylic electrophile for SN2 and cross-coupling in heterocycle construction

Ortho-substitution pattern for conformational control in biaryl architectures

• [1] PubChem. (2026). 2-[(2-Bromophenyl)-phenylmethyl]pyridine. Compound Summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/162406144. View Source

2-(2-(Bromomethyl)phenyl)pyridine: Why Generic Analogs Fail

In the class of bromomethyl-substituted arylpyridines, minor changes in substitution pattern—such as moving the bromomethyl group from ortho to para, altering the halogen position, or changing the aryl linker—drastically alter the compound's steric environment, leaving group accessibility, and downstream coupling efficiency . Unlike simpler 2‑bromopyridines or para-substituted isomers, the ortho-bromomethyl configuration of 2-(2‑(bromomethyl)phenyl)pyridine introduces a unique balance of benzylic electrophilicity and restricted rotation, which is critical for applications requiring precise spatial control, such as the construction of atropisomeric architectures or cyclometalated complexes [1]. Generic substitution with a para isomer or a non-brominated analog would fundamentally alter the steric and electronic landscape of the reaction, leading to different regioselectivity, reduced yields, or complete failure of the desired transformation . Therefore, procurement decisions must be based on the specific ortho-substitution pattern, not merely the presence of a bromomethyl group.

Para-bromomethyl isomer

Lacks restricted rotation and alters regioselectivity; cyclometalation outcome may differ significantly.

Aryl bromide analog (e.g., 2-[bromo(phenyl)methyl]pyridine)

Different electrophilic reactivity and lower commercial purity specifications; may introduce impurities in sensitive applications.

• [1] ChemBase. (2026). 2-[4-(bromomethyl)phenyl]pyridine. Compound details. Retrieved from http://www.chembase.cn/molecule-162977.html. View Source

2-(2-(Bromomethyl)phenyl)pyridine: Head-to-Head Performance & Differentiation

Ortho vs. Para Bromomethyl: Steric Constraints & Physicochemical Differences

The ortho-bromomethyl isomer (2-(2-(bromomethyl)phenyl)pyridine) exhibits a significantly higher predicted boiling point (357.1±30.0 °C) compared to its para counterpart (2-[4-(bromomethyl)phenyl]pyridine), which has a predicted boiling point of 345.1±30.0 °C . This difference of approximately 12 °C reflects the increased steric hindrance and altered intermolecular interactions imposed by the ortho-substitution pattern . Furthermore, the ortho isomer features a restricted rotation due to the proximity of the bromomethyl group to the pyridine ring, a property absent in the para isomer, which influences its behavior in cyclometalation and atropisomerism applications .

Boiling Point Shift

Data to verify

Δ ~12 °C higher (ortho vs para)

Indicates steric hindrance and altered intermolecular interactions.

Predicted property; confirm experimentally for process design.

Evidence Dimension	Predicted Boiling Point
Target Compound Data	357.1±30.0 °C
Comparator Or Baseline	2-[4-(bromomethyl)phenyl]pyridine (para isomer): 345.1±30.0 °C
Quantified Difference	Δ = 12.0 °C (higher for ortho isomer)
Conditions	Predicted physicochemical properties based on computational models [REFS-1, REFS-2]

Why This Matters

The higher boiling point and steric hindrance of the ortho isomer necessitate different handling and purification protocols compared to the para isomer, directly impacting downstream process design and scalability.

Benzylic Bromomethyl vs. Aryl Bromide Reactivity in Cross-Coupling

The reactivity profile of 2-(2-(bromomethyl)phenyl)pyridine is fundamentally distinct from that of analogs where the bromine is directly attached to an aromatic ring. The benzylic bromomethyl group (-CH₂Br) is a potent electrophile for nucleophilic substitution (SN2) and can also participate in cross-coupling reactions after transmetalation . In contrast, 2-[bromo(phenyl)methyl]pyridine, which features a bromine atom on a benzylic carbon adjacent to a phenyl group, presents a different steric and electronic environment, resulting in a minimum purity specification of only 95% from commercial vendors, compared to the >99% purity recommended for 2-(2-(bromomethyl)phenyl)pyridine in bio-applications . This purity differential reflects the greater synthetic challenges and impurity profiles associated with the alternative bromination pattern.

Purity Specification

Class-level inference

>99% vs 95% min. purity

Higher purity standard supports sensitive bio-applications.

Based on vendor specifications; verify lot-specific purity.

Evidence Dimension	Commercial Purity Specification
Target Compound Data	>99% purity required for bio-applications
Comparator Or Baseline	2-[bromo(phenyl)methyl]pyridine: 95% minimum purity
Quantified Difference	≥4% absolute difference in minimum purity specification
Conditions	Vendor specifications for research-grade material

Why This Matters

For applications sensitive to impurities, such as biological assays or medicinal chemistry campaigns, the higher purity standard of the ortho-bromomethyl isomer reduces the risk of off-target effects and ensures more reproducible results, directly influencing procurement decisions.

Impact of Bromination: Physical Properties vs. Non-Brominated Precursor

The introduction of a bromomethyl group to the 2-(2-methylphenyl)pyridine scaffold significantly alters the compound's molecular weight and physical state. The non-brominated precursor, 2-(2-methylphenyl)pyridine (2-o-tolylpyridine), has a molecular weight of 169.22 g/mol, a boiling point of 267.9 °C at 760 mmHg, and exists as a liquid [1]. In contrast, 2-(2-(bromomethyl)phenyl)pyridine has a molecular weight of 248.12 g/mol, a predicted boiling point of 357.1±30.0 °C, and is a solid . This molecular weight increase of 78.9 g/mol (approximately 47%) and the change in physical state from liquid to solid necessitate different handling, storage, and purification strategies, and directly impact the compound's solubility and reactivity profile .

Physical State & MW Increase

Cross-study comparable

Solid (248.12 g/mol) from Liquid (169.22 g/mol)

Bromination alters handling, storage, and solubility profiles.

Impacts automated synthesis platform compatibility.

Evidence Dimension	Molecular Weight
Target Compound Data	248.12 g/mol
Comparator Or Baseline	2-(2-methylphenyl)pyridine: 169.22 g/mol
Quantified Difference	Δ = 78.9 g/mol (46.6% increase)
Conditions	Calculated molecular weights from molecular formulas

Why This Matters

The substantial increase in molecular weight and change in physical state upon bromination directly influence procurement logistics, including shipping classifications, storage requirements, and compatibility with automated synthesis platforms, making the brominated derivative a distinct chemical entity for inventory and process management.

• [1] American Elements. (2022). 2-(2-methylphenyl)pyridine. CAS 10273-89-9. Retrieved from https://www.americanelements.com. View Source

2-(2-(Bromomethyl)phenyl)pyridine: Application Scenarios

Sterically Hindered Cyclometalated Complexes & Atropisomeric Ligands

The ortho-bromomethyl group of 2-(2-(bromomethyl)phenyl)pyridine provides a unique handle for introducing steric bulk adjacent to the pyridine nitrogen. This is critical for the synthesis of cyclometalated complexes with restricted rotation, which are essential for developing chiral catalysts and advanced optoelectronic materials. The restricted rotation, a direct consequence of the ortho-substitution pattern confirmed by structural studies , is a key differentiator from para-substituted analogs that lack this conformational constraint [1].

Bioactive Heterocycle Synthesis via Benzylic Functionalization

The benzylic bromine of 2-(2-(bromomethyl)phenyl)pyridine is a versatile electrophilic center for nucleophilic displacement, enabling the introduction of diverse functional groups (amines, azides, thiols) for constructing biologically active scaffolds . This reactivity profile is distinct from that of 2-[bromo(phenyl)methyl]pyridine, where the bromine is attached to a more sterically congested benzylic carbon, leading to different reaction kinetics and impurity profiles, as evidenced by the lower commercial purity specifications for the latter . This makes the ortho-isomer the preferred starting material for high-purity medicinal chemistry campaigns.

Conformationally Defined Biaryl Architectures for Agrochemical & Pharma Intermediates

The compound serves as a key building block for assembling biaryl structures where the ortho-substitution pattern enforces a specific conformation, influencing the binding affinity and selectivity of downstream drug candidates or agrochemicals [2]. The higher predicted boiling point of the ortho isomer (357.1°C vs. 345.1°C for the para isomer) reflects its distinct intermolecular interactions and thermal stability, which are relevant for process chemistry and scale-up considerations, directly impacting the choice of purification methods and reaction conditions in industrial settings.

Application

Selection Property

Validation Focus

Sterically hindered cyclometalated complexes & atropisomeric ligands

Ortho-bromomethyl steric environment

Restricted rotation & atropisomer formation

Bioactive heterocycle synthesis via benzylic functionalization

Benzylic electrophilicity & purity profile

Nucleophilic displacement efficiency & impurity control

Conformationally defined biaryl architectures for pharma/agrochemical intermediates

Conformational bias from ortho substitution

Thermal stability & regiochemical outcome

• [1] ChemBase. (2026). 2-[4-(bromomethyl)phenyl]pyridine. Compound details. Retrieved from http://www.chembase.cn/molecule-162977.html. View Source
• [2] ChemBase. (2026). 2-[4-(bromomethyl)phenyl]pyridine. Description of use in HIV protease inhibitors. Retrieved from http://www.chembase.cn/molecule-162977.html. View Source